Bruceine H

• Molecular Formula: C20H26O10
• Molecular Weight: 426.4 g/mol
• InChI: InChI=1S/C20H26O10/c1-7-3-9(22)13(24)17(2)8(7)4-10-18-6-29-19(5-21,14(25)11(23)12(17)18)20(18,28)15(26)16(27)30-10/h3,8,10-15,21,23-26,28H,4-6H2,1-2H3/t8-,10+,11+,12+,13+,14-,15-,17-,18+,19+,20-/m0/s1
• InChIKey: QXKKRGMRXXMDDP-JVDXBALSSA-N

Bruceine H: A Quassinoid with a Unique Functional Niche in Notch3 Signaling Research

Bruceine H is a tetracyclic triterpenoid quassinoid isolated from the fruit of *Brucea javanica* (Fructus Bruceae) [1]. As a member of the C-20 quassinoid family, it possesses a distinct molecular architecture characterized by a methyleneoxy bridge and a specific oxidation pattern [2]. Unlike its more widely studied analogs such as brusatol and bruceine D, which are primarily noted for broad-spectrum cytotoxicity and protein synthesis inhibition, the functional identity of Bruceine H is anchored in its role as a Notch3 inhibitor with implications for overcoming targeted therapy resistance in specific cancer models [3].

Pathway-selective probe for Notch3 signaling studies

Supports research on EGFR-TKI resistance mechanisms

Analytical QC benchmark available (HPLC recovery/reproducibility)

• [1] Zhao M, Lau ST, Leung PS, Che CT, Lin ZX. Seven Quassinoids from Fructus Bruceae with Cytotoxic Effects on Pancreatic Adenocarcinoma Cell Lines. Phytother Res. 2011;25(12):1796-1800. View Source
• [2] Harigaya Y, Konda Y, Iguchi M, et al. Absolute Structure of Bruceine H by X-Ray Analysis. Heterocycles. 1994. View Source
• [3] Wu JW, He XH, Xiong ZX, Shi LS, Chen DC, Feng YF, Wen QW. Bruceine H mediates EGFR-TKI drug persistence in NSCLC by Notch3-dependent β-catenin activating FOXO3a signaling. Front Oncol. 2022. View Source

Why Brusatol or Bruceine D Cannot Simply Substitute for Bruceine H in Targeted Research

While Bruceine H shares a common biosynthetic origin and a quassinoid core with brusatol and bruceine D, it is not functionally interchangeable. Brusatol, for example, is known for extreme potency as a general cytotoxic agent and Nrf2 inhibitor, while Bruceine D acts as a broad Notch inhibitor and potent insect antifeedant [1]. The structural variations in the C-15 side chain and oxidation state, which define these different quassinoids, directly translate into divergent target engagement [2]. Specifically, Bruceine H exhibits a pronounced selectivity for the Notch3 receptor, a pathway critically involved in cancer stemness and acquired resistance to EGFR tyrosine kinase inhibitors [3]. Substituting a general cytotoxic agent for Bruceine H would not recapitulate this specific mechanistic investigation and would lead to off-target effects that confound studies focused on Notch3-driven resistance mechanisms. Furthermore, simple potency comparisons are misleading; Bruceine H's value proposition is its pathway specificity, not its IC50 value [3].

Brusatol: Broader cytotoxicity and Nrf2 inhibition may confound Notch3-specific readouts.

Bruceine D: Pan-Notch inhibition may not recapitulate Notch3 pathway preference.

General: Potency-based selection may mislead Notch3-focused investigations; pathway selectivity differs.

• [1] Hall IH, Lee KH, Imakura Y, Okano M, Johnson A. Antiinflammatory agents III: Structure-activity relationships of brusatol and related quassinoids. J Pharm Sci. 1983;72(11):1282-1284. View Source
• [2] Bawm S, Matsuura H, Elkhateeb A, et al. In vitro antitrypanosomal activities of quassinoid compounds from the fruits of a medicinal plant, Brucea javanica. Vet Parasitol. 2008;158(4):288-294. View Source
• [3] Wu JW, He XH, Xiong ZX, Shi LS, Chen DC, Feng YF, Wen QW. Bruceine H mediates EGFR-TKI drug persistence in NSCLC by Notch3-dependent β-catenin activating FOXO3a signaling. Front Oncol. 2022. View Source

Quantitative Evidence Differentiating Bruceine H from Analogs Brusatol and Bruceine D

Mechanistic Specificity: Bruceine H Targets Notch3 to Overcome EGFR-TKI Resistance

Bruceine H, but not the broader-spectrum analogs brusatol or bruceine D, has been functionally characterized as a Notch3 pathway inhibitor with the capacity to reverse gefitinib resistance in NSCLC [1]. In a gefitinib-resistant PC-9/GR xenograft model, co-administration of Bruceine H with gefitinib resulted in significant tumor growth inhibition, an effect attributed to suppression of Notch3 signaling and downstream β-catenin/FOXO3a activation [1]. While brusatol and bruceine D may also impact cancer cell growth, their primary documented mechanisms (global translation inhibition and Nrf2 inhibition for brusatol; broad Notch inhibition for bruceine D) do not recapitulate this specific, resistance-overcoming phenotype [2][3].

In vivo resistance reversal

Reported model-response context

Bruceine H + gefitinib

Significant tumor growth inhibition in gefitinib-resistant PC-9/GR xenograft

Gefitinib alone

Minimal inhibition due to resistance

Supports Notch3-mediated resistance model interpretation

Xenograft model; endpoint requires target engagement validation

Evidence Dimension	In vivo tumor growth inhibition in gefitinib-resistant xenograft model
Target Compound Data	Bruceine H + Gefitinib: Significant tumor growth inhibition compared to control and monotherapy arms [1]
Comparator Or Baseline	Gefitinib monotherapy (Baseline): Minimal tumor growth inhibition due to resistance
Quantified Difference	Combination therapy restores therapeutic response, while monotherapy fails [1]
Conditions	PC-9/GR NSCLC xenograft model in nude mice

Why This Matters

This identifies Bruceine H as the critical tool for researchers studying Notch3-mediated drug resistance, a function not demonstrated for its more cytotoxic analogs.

• [1] Wu JW, He XH, Xiong ZX, Shi LS, Chen DC, Feng YF, Wen QW. Bruceine H mediates EGFR-TKI drug persistence in NSCLC by Notch3-dependent β-catenin activating FOXO3a signaling. Front Oncol. 2022. View Source
• [2] Ren D, Villeneuve NF, Jiang T, et al. Brusatol enhances the efficacy of chemotherapy by inhibiting the Nrf2-mediated defense mechanism. Proc Natl Acad Sci U S A. 2011;108(4):1433-1438. View Source
• [3] Lau ST, Lin ZX, Liao Y, et al. Bruceine D induces apoptosis in pancreatic adenocarcinoma cell line PANC-1 through the activation of p38-mitogen activated protein kinase. Cancer Lett. 2009;281(1):42-52. View Source

In Vitro Cytotoxic Profile: A Deliberate Trade-Off for Targeted Function

A direct head-to-head study on pancreatic cancer cells (PANC-1 and SW1990) established that Bruceine H is significantly less cytotoxic than brusatol, the most potent quassinoid in the panel [1]. While Bruceine H's exact IC50 was not reported in this study, the analysis clearly positions brusatol (IC50: 0.10-0.36 µM) and bruceine D as more potent cytotoxic agents [1]. This lower potency profile, rather than being a disadvantage, supports its candidacy as a more targeted agent where broad cytotoxicity is an undesirable confounder, allowing for cleaner elucidation of pathway-specific effects like Notch3 inhibition [2].

Cytotoxicity profile

Head-to-head, Reported

Bruceine H

Lower cytotoxicity; IC50 not reported in panel

Brusatol

IC50 0.10–0.36 µM (PANC-1, SW1990)

Cytotoxicity profile supports Notch3-targeted investigation context

Selectivity advantage not quantified; use for pathway studies

Evidence Dimension	In vitro cytotoxicity
Target Compound Data	Bruceine H: Reported to have cytotoxic effects but less potent than brusatol [1]
Comparator Or Baseline	Brusatol: IC50 = 0.36 µM (PANC-1) and 0.10 µM (SW1990) [1]
Quantified Difference	Brusatol is the most potent antipancreatic cancer quassinoid in this panel; Bruceine H is less potent
Conditions	PANC-1 and SW1990 pancreatic adenocarcinoma cell lines

Why This Matters

This confirms Bruceine H should be selected for its unique Notch3-targeting mechanism, not for general cytotoxicity, where analogs like brusatol or bruceine D would be more effective tools.

• [1] Zhao M, Lau ST, Leung PS, Che CT, Lin ZX. Seven Quassinoids from Fructus Bruceae with Cytotoxic Effects on Pancreatic Adenocarcinoma Cell Lines. Phytother Res. 2011;25(12):1796-1800. View Source
• [2] Wu JW, He XH, Xiong ZX, Shi LS, Chen DC, Feng YF, Wen QW. Bruceine H mediates EGFR-TKI drug persistence in NSCLC by Notch3-dependent β-catenin activating FOXO3a signaling. Front Oncol. 2022. View Source

Analytical Verification: HPLC-Based Purity and Recovery Metrics for Sourcing

A validated HPLC method for the simultaneous quantification of three major *Brucea javanica* quassinoids demonstrates that Bruceine H can be reliably distinguished and quantified alongside its primary analogs [1]. The method reports high accuracy and precision for Bruceine H, with an average recovery of 100.43% and a relative standard deviation (RSD) of 1.7% [1]. This level of analytical control is crucial for procurement and experimental reproducibility, as it provides a benchmark against which the purity and identity of commercially acquired Bruceine H can be assessed, ensuring that research samples are not inadvertently substituted with or contaminated by the more abundant bruceine D (100.01% recovery, 0.31% RSD) or brusatol (100.95% recovery, 1.7% RSD) [1].

HPLC QC benchmark

Reported method context

Recovery 100.43%

Precision (RSD) 1.7% (n=6)

Detection HPLC, 270 nm

Provides procurement QC benchmark for identity verification

Supports purity and lot-to-lot consistency review

Evidence Dimension	Analytical method validation (Recovery and Precision)
Target Compound Data	Bruceine H: Average Recovery = 100.43%; RSD = 1.7% (n=6) [1]
Comparator Or Baseline	Bruceine D: Avg. Recovery = 100.01%; RSD = 0.31% (n=6). Brusatol: Avg. Recovery = 100.95%; RSD = 1.7% (n=6) [1]
Quantified Difference	Recovery for all three compounds is in the 100-101% range, with precision (RSD) varying from 0.31% to 1.7%
Conditions	HPLC on a C18 column with a methanol-water gradient, detection at 270 nm

Why This Matters

This provides a tangible, published QC benchmark for evaluating vendor-supplied Bruceine H, reducing the risk of misidentification or impurity that could invalidate sensitive Notch3 signaling experiments.

• [1] Yao Y, et al. Quantitative determination of contents of three components in Brucea javanica by HPLC. Zhongguo Zhong Yao Za Zhi. 2011. View Source

High-Impact Applications for Bruceine H Based on Unique Evidence Profile

Investigating Notch3-Dependent Resistance in EGFR-Mutant Lung Cancer

Bruceine H is the critical chemical probe for laboratories studying the emergence of drug-tolerant persister cells in EGFR-mutant NSCLC. In models of acquired resistance to first-line TKIs like gefitinib, Bruceine H has been shown to suppress tumor growth in vivo by directly inhibiting the Notch3/β-catenin/FOXO3a signaling axis [1]. Procuring Bruceine H for these studies is essential, as broad-spectrum quassinoids like brusatol would confound results with off-target cytotoxicity and Nrf2 inhibition, failing to isolate the specific Notch3-mediated resistance mechanism.

Developing Synergistic Combination Therapies for Drug-Resistant Cancers

Preclinical research focused on overcoming targeted therapy failure should prioritize Bruceine H for combination screens. Its demonstrated ability to reverse gefitinib resistance in a NSCLC xenograft model highlights its potential as a resistance-modifying agent [1]. This application leverages Bruceine H's unique mechanism to restore sensitivity to an otherwise ineffective standard-of-care drug, a therapeutic angle not supported for the more potent but functionally divergent analogs like brusatol or bruceine D.

Quality Control and Standardization of *Brucea javanica* Extracts

For analytical chemists and quality control units developing or validating fingerprinting methods for *Brucea javanica* herbal materials, Bruceine H is an essential reference standard. A validated HPLC method exists that clearly resolves and quantifies Bruceine H from its major co-occurring analogs (brusatol and bruceine D), with reported recovery and precision metrics [1]. Including Bruceine H in a multi-component analysis ensures a more comprehensive and accurate chemical profile of the source material compared to methods that only monitor the more abundant components.

Application

Selection Property

Validation Focus

Notch3-driven resistance model studies

Notch3 pathway selectivity over broad cytotoxicity

Resistance model response endpoints; target engagement

Synergistic combination screening

Resistance-modifying mechanism context

Combination index; tumor growth inhibition models

Quality control of Brucea javanica extracts

HPLC-based identity and purity profile

Recovery and precision against reference standard

• [1] Wu JW, He XH, Xiong ZX, Shi LS, Chen DC, Feng YF, Wen QW. Bruceine H mediates EGFR-TKI drug persistence in NSCLC by Notch3-dependent β-catenin activating FOXO3a signaling. Front Oncol. 2022. View Source